Cas no 62824-24-2 (4,8(1H,5H)-Azulenedione, 2,6,7,8a-tetrahydro-3-methyl-)

4,8(1H,5H)-Azulenedione, 2,6,7,8a-tetrahydro-3-methyl- structure
62824-24-2 structure
Product Name:4,8(1H,5H)-Azulenedione, 2,6,7,8a-tetrahydro-3-methyl-
CAS No:62824-24-2
MF:C11H14O2
MW:178.227663516998
CID:430409
PubChem ID:11030377
Update Time:2025-04-19

4,8(1H,5H)-Azulenedione, 2,6,7,8a-tetrahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4,8(1H,5H)-Azulenedione, 2,6,7,8a-tetrahydro-3-methyl-
    • 3-methyl-1,2,5,6,7,8a-hexahydroazulene-4,8-dione
    • 62824-24-2
    • DTXSID60452521
    • Inchi: 1S/C11H14O2/c1-7-5-6-8-9(12)3-2-4-10(13)11(7)8/h8H,2-6H2,1H3
    • InChI Key: XARPBSXLEVFEEB-UHFFFAOYSA-N
    • SMILES: O=C1CCCC(C2=C(C)CCC21)=O

Computed Properties

  • Exact Mass: 178.09942
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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